REACTION_CXSMILES
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[NH2:1][C:2]1[C:10]([C:11]#[N:12])=[CH:9][C:5](C(O)=O)=[C:4]([OH:13])[C:3]=1[CH3:14].[OH-].[Na+]>N1C2C(=CC=CC=2)C=CC=1>[NH2:1][C:2]1[C:3]([CH3:14])=[C:4]([OH:13])[CH:5]=[CH:9][C:10]=1[C:11]#[N:12] |f:1.2|
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Name
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Quantity
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19 g
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Type
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reactant
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Smiles
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NC1=C(C(=C(C(=O)O)C=C1C#N)O)C
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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N1=CC=CC2=CC=CC=C12
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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pet. ether
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Quantity
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500 mL
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Type
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solvent
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Smiles
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Control Type
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UNSPECIFIED
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Setpoint
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170 °C
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Type
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CUSTOM
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Details
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The reaction mixture was stirred for 15 min
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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The reaction mixture was cooled to RT
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Type
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CUSTOM
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Details
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the aqueous layer was separated
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Type
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WASH
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Details
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The aqueous layer was further washed with pet. ether (2×300 mL)
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Type
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CUSTOM
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Details
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to remove quinoline completely
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Type
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FILTRATION
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Details
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the solid was filtered off
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Type
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CUSTOM
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Details
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dried under vacuum
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Type
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WASH
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Details
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The obtained solid was further washed with 5% ethyl acetate in pet. ether
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Reaction Time |
15 min |
Name
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Type
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product
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Smiles
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NC1=C(C#N)C=CC(=C1C)O
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Type | Value | Analysis |
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AMOUNT: MASS | 12 g | |
YIELD: PERCENTYIELD | 82% | |
YIELD: CALCULATEDPERCENTYIELD | 81% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |